2-(2-methylphenyl)-N-propan-2-ylacetamide

• IUPAC Name: 2-(2-methylphenyl)-N-propan-2-ylacetamide
• InChI: InChI=1S/C12H17NO/c1-9(2)13-12(14)8-11-7-5-4-6-10(11)3/h4-7,9H,8H2,1-3H3,(H,13,14)
• InChI Key: CTYHUYROCJHDID-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1CC(=O)NC(C)C
• Molecular Formula: C12H17NO
• Molecular Weight: 191.27 g/mol

Description

2-(2-methylphenyl)-N-propan-2-ylacetamide, also known as N-(2-methylphenyl)-2-(propan-2-yl)acetamide, is a chemical compound that belongs to the class of amides. It is commonly used in scientific research as a reference standard for analytical purposes.

Mechanism of Action

The mechanism of action of 2-(2-methylphenyl)-2-(2-methylphenyl)-N-propan-2-ylacetamidepropan-2-ylacetamide is not well understood. However, it is believed to act as a central nervous system depressant by binding to GABA receptors in the brain. GABA is a neurotransmitter that inhibits the activity of neurons in the brain, leading to sedation and relaxation.
Biochemical and Physiological Effects
The biochemical and physiological effects of 2-(2-methylphenyl)-2-(2-methylphenyl)-N-propan-2-ylacetamidepropan-2-ylacetamide are not well studied. However, it is believed to have similar effects to other GABAergic drugs, such as benzodiazepines and barbiturates. These effects include sedation, relaxation, and muscle relaxation.

Advantages and Limitations for Lab Experiments

The advantages of using 2-(2-methylphenyl)-2-(2-methylphenyl)-N-propan-2-ylacetamidepropan-2-ylacetamide in lab experiments include its high purity and stability, making it a reliable reference standard. Its known chemical properties and structure also make it useful in identifying and quantifying other compounds in analytical chemistry.
The limitations of using 2-(2-methylphenyl)-2-(2-methylphenyl)-N-propan-2-ylacetamidepropan-2-ylacetamide in lab experiments include its limited solubility in water, which can make it difficult to work with in aqueous solutions. It is also not suitable for use in vivo due to its potential central nervous system depressant effects.

Future Directions

There are several future directions for research on 2-(2-methylphenyl)-2-(2-methylphenyl)-N-propan-2-ylacetamidepropan-2-ylacetamide. One direction is to study its mechanism of action and biochemical and physiological effects in more detail. Another direction is to explore its potential use as a therapeutic agent for conditions such as anxiety and insomnia. Additionally, further research could investigate its potential as a marker for other compounds in forensic toxicology.

Synthesis Methods

The synthesis of 2-(2-methylphenyl)-2-(2-methylphenyl)-N-propan-2-ylacetamidepropan-2-ylacetamide can be achieved by reacting 2-methylphenylamine with isopropyl acetate in the presence of a catalyst. The reaction is carried out under reflux conditions, and the resulting product is purified by recrystallization.

Scientific Research Applications

2-(2-methylphenyl)-2-(2-methylphenyl)-N-propan-2-ylacetamidepropan-2-ylacetamide is widely used in scientific research as a reference standard for analytical purposes. It is used as a marker in chromatography and mass spectrometry to identify and quantify other compounds. It is also used as a reference standard in forensic toxicology to identify and quantify drugs of abuse in biological samples.